Cas no 1935526-80-9 (1-methyl-6-oxo-1H,6H,7H-pyrazolo3,4-bpyridine-5-carboxylic acid)

• Product Name: 1-methyl-6-oxo-1H,6H,7H-pyrazolo3,4-bpyridine-5-carboxylic acid
• CAS No: 1935526-80-9
• MDL: MFCD28140084
• CID: 4632338
• PubChem ID: 137119701
• Update Time: 2025-09-28

1-methyl-6-oxo-1H,6H,7H-pyrazolo3,4-bpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-6-oxo-1H,6H,7H-pyrazolo3,4-bpyridine-5-carboxylic acid

• MDL： MFCD28140084

Additional information on 1-methyl-6-oxo-1H,6H,7H-pyrazolo3,4-bpyridine-5-carboxylic acid

Introduction to 1-methyl-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid (CAS No. 1935526-80-9)

1-methyl-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1935526-80-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyridine class, a structural motif known for its broad spectrum of biological activities. The unique arrangement of nitrogen and oxygen atoms in its core structure imparts distinct pharmacophoric properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 1-methyl-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid consists of a fused pyrazole ring connected to a pyridine ring, with a carboxylic acid functional group at the 5-position and a methyl group at the 1-position. This configuration allows for diverse interactions with biological targets, including enzymes and receptors. The presence of the oxo group at the 6-position further enhances its potential as a pharmacological entity by introducing polarity and hydrogen bonding capabilities.

In recent years, there has been growing interest in pyrazolopyridine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of this class of compounds in modulating inflammatory pathways, inhibiting key enzymes involved in metabolic disorders, and targeting oncogenic signaling cascades. The carboxylic acid moiety in 1-methyl-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid provides a site for further functionalization, enabling the synthesis of analogs with tailored biological properties.

One of the most compelling aspects of 1-methyl-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel inhibitors targeting protein kinases and other enzymes implicated in cancer progression. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

The carboxylic acid group at the 5-position also facilitates conjugation with other bioactive molecules through esterification or amide bond formation. This versatility has been exploited in the development of prodrugs and targeted drug delivery systems. By incorporating 1-methyl-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid into such systems, researchers aim to enhance bioavailability and improve therapeutic efficacy while minimizing side effects.

Recent advancements in computational chemistry have further accelerated the exploration of 1-methyl-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid derivatives. Molecular docking studies have identified key interactions between this compound and biological targets such as cyclooxygenase (COX) enzymes and lipoxygenase (LOX) enzymes. These interactions are thought to underlie its anti-inflammatory properties and have prompted investigations into its potential use in treating chronic inflammatory diseases.

The synthesis of 1-methyl-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the pyrazolopyridine core followed by functional group manipulations to introduce the carboxylic acid and methyl groups. Advances in catalytic processes have enabled more efficient and scalable synthesis routes for this compound.

In conclusion,1-methyl-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid (CAS No. 1935526-80-9) represents a promising scaffold for medicinal chemistry research. Its unique structural features and biological potential make it an attractive candidate for further development into therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,1-methylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmetylmethylethylidenemethylethylidenemethylethylidenemethylethylidenemethylethylidenemethylethylidenemethylethylidenemethylethylidenemethylethylidenemethylethylidenemethylethylidenemethylethylidenemethylethylidenemethylethylidenemethylethy